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Compound of Interest

Compound Name:
Praseodymium(III) nitrate

hexahydrate

Cat. No.: B106675 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Praseodymium(III) Nitrate
Hexahydrate

This technical guide provides a comprehensive overview of the safety and handling information

for Praseodymium(III) Nitrate Hexahydrate, tailored for researchers, scientists, and

professionals in drug development. The following sections detail the material's properties,

hazards, and the necessary precautions for its safe use in a laboratory or industrial setting.

Chemical Identification
Praseodymium(III) nitrate hexahydrate is an odorless, light green, crystalline solid.[1][2][3] It

is a hydrated salt of praseodymium and nitric acid.[4] This rare earth metal nitrate is recognized

for its high solubility in water and its capacity to form stable complexes.[4]
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Identifier Value

Chemical Name Praseodymium(III) nitrate hexahydrate

Synonyms

Nitric acid, praseodymium(3+) salt,

hexahydrate; Praseodymium trinitrate

hexahydrate[3][4]

CAS Number 15878-77-0[1]

Molecular Formula Pr(NO₃)₃ · 6H₂O[1]

Molecular Weight 435.01 g/mol [1][2]

EC Number 233-796-5[5]

RTECS Number TU1400000[1][6]

Hazard Identification and Classification
Praseodymium(III) nitrate hexahydrate is classified as an oxidizer and can cause skin and

serious eye irritation.[5][6][7] It may also cause respiratory irritation.[5][6] As an oxidizer, its heat

of reaction with reducing agents or combustibles may lead to ignition.[1]

Globally Harmonized System (GHS) Classification
The GHS classification provides a standardized approach to hazard communication.
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Classification Hazard Class Hazard Statement

Oxidizing Solid Category 2 / 3[5][7]
H272: May intensify fire;

oxidizer[5][7]

Skin Irritation Category 2[5][6]
H315: Causes skin irritation[5]

[6]

Eye Irritation Category 2 / 2A[5][6]
H319: Causes serious eye

irritation[5][6]

Specific target organ toxicity —

single exposure

Category 3 (Respiratory

system)[5][6]

H335: May cause respiratory

irritation[5][6]

Hazardous to the aquatic

environment, short-term
Category 1[8]

H400: Very toxic to aquatic

life[8]

Hazardous to the aquatic

environment, long-term
Category 1[8]

H410: Very toxic to aquatic life

with long lasting effects[8][9]

GHS Hazard Communication for Praseodymium(III) Nitrate Hexahydrate.

NFPA and HMIS Ratings
Rating System Health Flammability Reactivity Special

NFPA 1 0 1 OX

HMIS 1 0 1

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.
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Property Value

Appearance Light green solid[1][3]

Odor Odorless[1][2]

Solubility
Soluble in water, alcohol, and other polar

solvents[1][10]

Melting Point <100°C[10]

Boiling Point No data available[1]

Density 2.233 g/cm³[2]

pH No data available

Toxicological Information
The toxicological effects of this compound have not been fully investigated.[1] Ingestion may

lead to symptoms such as dizziness, abdominal cramps, vomiting, bloody diarrhea, weakness,

and convulsions.

Route Species Value

Oral LD50 Mouse 3,500 mg/kg[1]

Intraperitoneal LD50 Rat 245 mg/kg[1]

Intraperitoneal LD50 Mouse 290 mg/kg[1]

Carcinogenicity: No components of this product at levels greater than or equal to 0.1% are

identified as a carcinogen.[1] Mutagenic/Teratogenic Effects: Data is not available.[1]

Experimental Protocols: Safety and Emergency
Procedures
While detailed protocols for toxicological studies are not provided in safety data sheets, the

following procedures for emergency situations are consistently outlined and should be

considered mandatory protocols in a laboratory setting.
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First-Aid Measures
A systematic approach to first aid is crucial following any accidental exposure.

Route of Exposure

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air.
Keep at rest.

Wash affected area with
plenty of soap and water.

Immediately flush eyes with copious
amounts of water for at least 15 mins,

assuring flushing under eyelids.

Wash out mouth with water.
Do NOT induce vomiting.

If breathing is difficult,
give oxygen.

Breathing
Difficult

If not breathing, give
artificial respiration.

Not
Breathing

Get Immediate
Medical Attention

Remove contaminated clothing.

If irritation persists

Click to download full resolution via product page

Emergency First-Aid Protocol Flowchart.

Inhalation: Remove the individual to fresh air and keep them at rest.[1] If breathing is difficult,

administer oxygen.[1] If the individual is not breathing, give artificial respiration.[1] Seek
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medical attention if necessary.[1]

Skin Contact: Wash the affected area with soap and plenty of water.[11] Remove any

contaminated clothing.[1] If irritation persists, seek medical assistance.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids.[1] Get immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, wash out their mouth with

water.[1] Never give anything by mouth to an unconscious person.[1] Get medical attention.

[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide, dry powder, foam, or water spray.[1][11]

[6] For large fires, it is recommended to flood the area with water from a distance.[2]

Specific Hazards: This product is an oxidizer and may intensify fire.[1][5] Its reaction with

reducing agents or combustibles can cause ignition.[1] Hazardous combustion products

include nitrogen oxides and praseodymium oxides.[1][6]

Protective Equipment: Wear a self-contained, approved breathing apparatus and full

protective clothing, including eye protection and boots.[1]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment (PPE).[1] Ensure

adequate ventilation and keep away from sources of ignition.[1] Avoid dust formation.[11]

Environmental Precautions: Prevent spillage from entering drains or the environment.[1]

Containment and Cleaning Up: For small spills, mix with vermiculite or sodium carbonate,

sweep up, and place in a suitable, closed container for disposal.[1]

Handling and Storage
Proper handling and storage are essential to maintain the stability of the chemical and ensure

the safety of personnel.
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Safe Handling
Wear appropriate PPE, including gloves and eye/face protection.[1][12]

Use with adequate ventilation to avoid breathing dust.[1][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][12]

Avoid contact with skin and eyes.[1]

Keep away from combustible materials.[11]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed.[1]

The material is hygroscopic.[1]

Store away from incompatible materials.[1]

Incompatible Materials

Incompatible Materials: Store Separately

Praseodymium(III)
Nitrate Hexahydrate

Strong Reducing Agents Organic Materials / Combustibles Powdered Metals Strong Acids / Bases Sulfur / Phosphorus

Click to download full resolution via product page

Chemical Incompatibility and Storage Guidelines.

Store separately from strong reducing agents, powdered metals, strong acids and bases,

flammable substances, organic materials, sulfur, and phosphorus.[1] Contact with strong
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reducing agents or organic matter should be avoided.[1]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are critical for minimizing exposure

risk.

Engineering Controls
Provide local exhaust ventilation, preferably mechanical, to control airborne dust.[1]

Ensure eyewash stations and quick-drench showers are readily accessible.[1]

Personal Protective Equipment (PPE)

Required Personal Protective Equipment

Respiratory Protection
(Approved Respirator / Dust Mask)

Eye & Face Protection
(Chemical Safety Goggles / Face Shield)

Hand Protection
(Nitrile or Rubber Gloves)

Body Protection
(Protective Clothing / Lab Coat)

Researcher /
Scientist

Click to download full resolution via product page

Personal Protective Equipment for Safe Handling.

Eye/Face Protection: Wear chemical safety glasses or goggles and a face shield.[1]

Skin Protection: Wear nitrile or rubber gloves and a complete suit protecting against

chemicals.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.benchchem.com/product/b106675?utm_src=pdf-body-img
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Use an approved respirator or a dust mask (e.g., N95).[11]

Stability and Reactivity
Reactivity: As an oxidizer, it can react with combustible, organic, or other reducing materials.

Chemical Stability: The product is stable under recommended storage conditions.[1][8]

Conditions to Avoid: High temperatures (as some nitrates can explode if heated) and contact

with incompatible materials.[1]

Hazardous Decomposition Products: In a fire, it can decompose to produce nitrogen oxides

and praseodymium oxide.[1]

Hazardous Polymerization: Will not occur.[1]

Transport and Disposal
Transport Information

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT / IATA /

IMDG
UN1477

Nitrates,

inorganic, n.o.s.

(Praseodymium(I

II) nitrate

hexahydrate)[1]

[13]

5.1 II / III[1][13]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations.[1] It may be

possible to dissolve the material in a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[11] Do not allow the product to enter drains.[11]

Contaminated packaging should be disposed of as the unused product.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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